![molecular formula C6H14ClN B6246574 rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride CAS No. 2629224-48-0](/img/no-structure.png)
rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride
Description
“rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride” is a chemical compound with the CAS Number: 2629224-48-0 . It has a molecular weight of 135.64 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H13N.ClH/c1-4-5(2)6(4)3-7;/h4-6H,3,7H2,1-2H3;1H/t4-,5-;/m1./s1 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility would need to be determined experimentally or found in a comprehensive database.Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with the compound include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include recommendations for handling and storage, first aid measures, and disposal considerations .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dimethylcyclopropanone", "ammonium chloride", "sodium cyanoborohydride", "hydrochloric acid", "sodium hydroxide", "methanol", "water" ], "Reaction": [ "Step 1: Reduction of 2,3-dimethylcyclopropanone with sodium cyanoborohydride in methanol to yield (2R,3R)-2,3-dimethylcyclopropanol", "Step 2: Conversion of (2R,3R)-2,3-dimethylcyclopropanol to (2R,3R)-2,3-dimethylcyclopropylamine hydrochloride by reaction with ammonium chloride and hydrochloric acid in water", "Step 3: Racemization of (2R,3R)-2,3-dimethylcyclopropylamine hydrochloride to rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride by treatment with sodium hydroxide in water" ] } | |
CAS RN |
2629224-48-0 |
Product Name |
rac-[(2R,3R)-2,3-dimethylcyclopropyl]methanamine hydrochloride |
Molecular Formula |
C6H14ClN |
Molecular Weight |
135.6 |
Purity |
95 |
Origin of Product |
United States |
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